Cas no 14918-21-9 (5-CYANO-1-PENTYNE)
5-CYANO-1-PENTYNE structure
Product Name:5-CYANO-1-PENTYNE
CAS No:14918-21-9
MF:C6H7N
MW:93.126481294632
MDL:MFCD00001978
CID:87439
PubChem ID:139852
Update Time:2025-04-18
5-CYANO-1-PENTYNE Chemical and Physical Properties
Names and Identifiers
-
- 5-CYANO-1-PENTYNE
- 5-HEXYNENITRILE
- 5-HEXYNNITRILE
- hex-5-ynenitrile
- 5-Hexyne-1-nitrile
- 5-Hexynonitrile
- 5-HEXYNENITRILE 98%
- 5-Hexynenitrile,98%
- 5-Hexynenitrile, 98% 1GR
- 5-Hexynenitrile, 97%
- MFCD00001978
- CS-0196806
- E78185
- A929282
- FT-0620453
- DTXSID10164187
- AKOS006221184
- 14918-21-9
- ?5-CYANO-1-PENTYNE
- EN300-119433
- A808857
- J-008560
- DA-37334
- 604-677-9
- DTXCID6086678
-
- MDL： MFCD00001978
- Inchi： 1S/C6H7N/c1-2-3-4-5-6-7/h1H,3-5H2
- InChI Key： JZYKFLLRVPPISG-UHFFFAOYSA-N
- SMILES： N#CCCCC#C
- BRN： 1735926
Computed Properties
- Exact Mass: 93.05780
- Monoisotopic Mass: 93.057849
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Not determined
- Density: 0.889 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 115-117 °C(lit.)
- Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c - Refractive Index: n20/D 1.44(lit.)
- Water Partition Coefficient: Miscible with water.
- PSA: 23.79000
- LogP: 1.31348
- Solubility: Not determined
- Vapor Pressure: 3.5±0.3 mmHg at 25°C
5-CYANO-1-PENTYNE Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226-H302 + H312 + H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20/21/22-36/37/38
- Safety Instruction： S16-S23-S26-S28-S36/37/39
- FLUKA BRAND F CODES：10-19-23
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：3
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10
- HazardClass：3
- PackingGroup：III
- Storage Condition：2-8°C
5-CYANO-1-PENTYNE Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-CYANO-1-PENTYNE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 009109-250mg |
5-Cyano-1-pentyne |
14918-21-9 | 98% | 250mg |
￡12.00 | 2022-03-01 | |
| Fluorochem | 009109-1g |
5-Cyano-1-pentyne |
14918-21-9 | 98% | 1g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 009109-5g |
5-Cyano-1-pentyne |
14918-21-9 | 98% | 5g |
￡71.00 | 2022-03-01 | |
| abcr | AB177602-1 g |
5-Hexynenitrile, 98%; . |
14918-21-9 | 98% | 1 g |
€55.40 | 2023-07-20 | |
| abcr | AB177602-5 g |
5-Hexynenitrile, 98%; . |
14918-21-9 | 98% | 5 g |
€105.20 | 2023-07-20 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 271349-1G |
5-CYANO-1-PENTYNE |
14918-21-9 | 97% | 1G |
￥320.32 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 271349-5G |
5-CYANO-1-PENTYNE |
14918-21-9 | 5g |
¥821.56 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LH599-1g |
5-CYANO-1-PENTYNE |
14918-21-9 | 98% | 1g |
￥566.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LH599-200mg |
5-CYANO-1-PENTYNE |
14918-21-9 | 98% | 200mg |
￥162.0 | 2022-07-28 | |
| eNovation Chemicals LLC | D769375-5g |
5-CYANO-1-PENTYNE |
14918-21-9 | 98% | 5g |
$105 | 2024-06-07 |
5-CYANO-1-PENTYNE Related Literature
-
Jen-Chieh Hsieh,Chien-Hong Cheng Chem. Commun. 2005 2459
-
Joydev Halder,Debabrata Das,Samik Nanda Org. Biomol. Chem. 2018 16 2549
-
3. A Stille cyclisation approach to (–)-periplanone-B: studies in alkene-selective ring-closing metathesis and an improved chromium(II)-mediated synthesis of (E?)-alkenylstannanes from aldehydesDavid M. Hodgson,Anne M. Foley,Lee T. Boulton,Peter J. Lovell,Graham N. Maw J. Chem. Soc. Perkin Trans. 1 1999 2911
-
Teresa L. Rapp,Yanfei Wang,Maegan A. Delessio,Michael R. Gau,Ivan J. Dmochowski RSC Adv. 2019 9 4942
-
Hiroshi Kominami,Misaki Shiba,Akimi Hashimoto,Shota Imai,Kousuke Nakanishi,Atsuhiro Tanaka,Keiji Hashimoto,Kazuya Imamura Phys. Chem. Chem. Phys. 2018 20 19321
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
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